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Compound of Interest

Compound Name: Diethyl acetylenedicarboxylate

Cat. No.: B1200262

For Researchers, Scientists, and Drug Development Professionals
Introduction

Diethyl acetylenedicarboxylate (DEAD), with the CAS number 762-21-0, is a highly versatile
and reactive organic compound.[1] Characterized by a carbon-carbon triple bond flanked by
two ethyl ester functional groups, DEAD is a powerful electrophile and a key building block in
synthetic organic chemistry.[2][3] Its pronounced electrophilicity, a result of the electron-
withdrawing nature of the two carboxylate groups, makes it an excellent substrate for a wide
array of chemical transformations.[2] This technical guide provides a comprehensive overview
of the properties, synthesis, and key applications of diethyl acetylenedicarboxylate, with a
focus on its utility in the synthesis of complex molecules and pharmacologically relevant
scaffolds.

Core Properties of Diethyl Acetylenedicarboxylate

A summary of the key physical, chemical, and safety properties of diethyl
acetylenedicarboxylate is presented below for easy reference.

Physical and Chemical Properties
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Property Value Reference(s)
CAS Number 762-21-0 [1114]
Molecular Formula CsH1004 [1][2][4]
Molecular Weight 170.16 g/mol [2][41[5]
Appearance Clear, light yellow liquid [11[2][6]

Odor Disagreeable, pungent [3][6]

Boiling Point 107-110 °C at 11 mmHg [2][41[6]
Melting Point 1-3°C [7]

Density 1.063 g/mL at 25 °C [2][4][6]
Refractive Index (n20/D) 1.443 [2][41[6]

B Soluble in ethanol, ethyl ether,
Solubility _ [1](6][7]
CCla; Insoluble in water

Spectroscopic Data

Spectrum Type Key Features/Notes

1H NMR Spectra available from various sources.
13C NMR Spectra available from various sources.
Infrared (IR) Spectra available from various sources.
Mass Spectrometry (MS) Spectra available from various sources.

Safety and Handling
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Hazard

Description

Precautionary
Measures

Reference(s)

GHS Pictograms

GHSO05 (Corrosion)

Wear protective
gloves, clothing, eye,

and face protection.

[4]

Signal Word

Danger

[4]

Hazard Statements

H314: Causes severe
skin burns and eye

damage.

Do not breathe
mist/vapors/spray.
Wash skin thoroughly

after handling.

(410518l

Toxicological Effects

Dermatotoxin (skin
burns), Lacrimator,

Toxic Pneumonitis.

Use only in a well-
ventilated area or
under a chemical

fume hood.

[5]i8]

Store at 2-8°Cin a
dry, cool, and well-

ventilated place. Keep

Incompatible with

Storage ) ] acids, bases, and [11[4118]
container tightly _
reducing agents.
closed. Protect from
light.
Keep away from heat,
_ 94 °C (201.2 °F) -
Flash Point sparks, and open [4]

closed cup

flames.

Key Reactions and Experimental Protocols

The unique electronic structure of diethyl acetylenedicarboxylate makes it a valuable reagent

in a variety of important organic reactions, particularly in the synthesis of heterocyclic

compounds.[1][6]

Cycloaddition Reactions (Diels-Alder)

As a potent dienophile, DEAD readily participates in [4+2] cycloaddition reactions with a wide

range of dienes to form substituted cyclohexene derivatives.[2] This reactivity is a cornerstone
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of its utility in constructing complex cyclic systems.[2]

This protocol is a general representation based on literature procedures for microwave-assisted

Diels-Alder reactions.

o Materials: Diethyl acetylenedicarboxylate (DEAD), Furan, Aluminum (Il1) chloride (AICI5),

Dichloromethane (CH2Cl2), Teflon container suitable for microwave synthesis.

e Procedure:

[¢]

In a clean, dry Teflon container, dissolve diethyl acetylenedicarboxylate (1.0 mmol) and
furan (1.2 mmol) in dichloromethane (5 mL).

Carefully add a catalytic amount of AICIs (0.1 mmol) to the solution.

Seal the container and place it in a domestic microwave oven.

Irradiate the mixture at a low power setting for a short duration (e.g., 1-5 minutes),
monitoring the reaction progress by TLC. Caution: Microwave reactions can generate
significant pressure. Ensure the reaction vessel is designed for this purpose and follow all
safety guidelines for the microwave reactor.

After completion, cool the reaction mixture to room temperature.

Quench the reaction by the slow addition of a saturated aqueous solution of sodium
bicarbonate.

Extract the aqueous layer with dichloromethane (3 x 10 mL).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Michael Addition Reactions

The highly electrophilic nature of the alkyne in DEAD makes it an excellent Michael acceptor

for a variety of nucleophiles, including amines, thiols, and carbanions.[2][3] This reaction is
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fundamental for the formation of new carbon-carbon and carbon-heteroatom bonds.

This protocol is a generalized procedure based on established methods for the aza-Michael
addition to activated alkynes.

o Materials: Diethyl acetylenedicarboxylate (DEAD), Primary amine (e.g., benzylamine),
Anhydrous tetrahydrofuran (THF).

e Procedure:

o In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve
diethyl acetylenedicarboxylate (1.0 mmol) in anhydrous THF (10 mL).

o To this solution, add the primary amine (1.0 mmol) dropwise at room temperature with
stirring.

o Continue stirring the reaction mixture at room temperature and monitor its progress using
Thin Layer Chromatography (TLC).

o Upon completion of the reaction, remove the solvent under reduced pressure.

o The resulting crude product can be purified by column chromatography on silica gel or by
recrystallization.

Synthesis of Heterocyclic Compounds

A significant application of diethyl acetylenedicarboxylate in drug development and medicinal
chemistry is its use as a precursor for the synthesis of a wide variety of biologically active
heterocyclic compounds.[1][7]

Thiazolidinones are a class of heterocyclic compounds known for their diverse pharmacological
activities.

This is a representative one-pot procedure.

o Materials: A suitable thiosemicarbazone, Diethyl acetylenedicarboxylate (DEAD), Ethyl
acetate.
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e Procedure:

(¢]

Dissolve the thiosemicarbazone (1.0 mmol) in ethyl acetate (20 mL) in a round-bottom
flask.

o To this solution, add diethyl acetylenedicarboxylate (1.0 mmol) dropwise with stirring at
room temperature.

o Continue to stir the reaction mixture at ambient temperature for 2.5 to 5 hours, monitoring
the reaction by TLC.

o If a precipitate forms, collect it by vacuum filtration and wash with cold ethyl acetate.

o If no precipitate forms, concentrate the reaction mixture under reduced pressure and purify
the residue by column chromatography on silica gel.

Visualizing Reaction Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the key
synthetic transformations involving diethyl acetylenedicarboxylate.

General Reactivity of Diethyl Acetylenedicarboxylate

Nucleophile Diethyl Acetylenedicarboxylate Diene
(e.g., Amine, Thiol) (DEAD) (e.g., Furan, Cyclopentadiene)

I
Diels-Alder Reaction
([4+2] Cycloaddition)

|
|
I Michael Addition
|

Michael Adduct Diels-Alder Adduct

(Cyclohexene Derivative)

Further Cyclization

Heterocyclic Compounds

(e.g., Thiazolidinones, Furanones)
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Click to download full resolution via product page

Caption: Core reactivity pathways of diethyl acetylenedicarboxylate.

Workflow for One-Pot Synthesis of Thiazolidinones

Reactants
. . Diethyl Acetylenedicarboxylate
Process
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(Ethyl Acetate, RT)

Products &|Purification

Thiazolidinone Derivative

Purification
(Filtration/Chromatography,

Click to download full resolution via product page

Caption: One-pot synthesis of thiazolidinones using DEAD.

Applications in Drug Development and Beyond

The versatility of diethyl acetylenedicarboxylate as a synthetic intermediate has led to its
widespread use in the development of new pharmaceutical agents and other advanced
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materials.[1][2] Its ability to participate in a multitude of reactions allows for the efficient
construction of complex molecular architectures from relatively simple starting materials.

e Medicinal Chemistry: DEAD is instrumental in the synthesis of various heterocyclic systems
that form the core of many drug candidates.[1][2] These include derivatives of thiazolidinone,
furanone, and other nitrogen- and sulfur-containing rings which have shown a broad
spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer
properties.[3][6][9]

e Protein Cross-Linking: Diethyl acetylenedicarboxylate has been utilized as a protein cross-
linking agent, a valuable tool for studying protein structure and function.[4][6][7]

o Materials Science: The unique chemical properties of DEAD are also leveraged in materials
science for the synthesis and modification of polymers and coatings.[2]

Conclusion

Diethyl acetylenedicarboxylate is a powerful and versatile reagent in organic synthesis with
significant applications in drug discovery and materials science. Its high electrophilicity and
ability to participate in a wide range of chemical transformations, most notably cycloaddition
and Michael addition reactions, make it an indispensable tool for the construction of complex
molecular frameworks. A thorough understanding of its properties, reactivity, and handling is
crucial for its effective and safe utilization in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10210203/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10210203/
https://www.researchgate.net/figure/13-C-NMR-spectra-obtained-after-parahydrogenation-of-dimethyl-acetylene-dicarboxylate_fig36_335096021
https://www.chemicalbook.com/SpectrumEN_762-21-0_13CNMR.htm
https://m.chemicalbook.com/SpectrumEN_762-42-5_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-acetylenedicarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-acetylenedicarboxylate
https://m.chemicalbook.com/SpectrumEN_762-42-5_IR1.htm
https://www.benchchem.com/product/b1200262#diethyl-acetylenedicarboxylate-cas-number-762-21-0-properties
https://www.benchchem.com/product/b1200262#diethyl-acetylenedicarboxylate-cas-number-762-21-0-properties
https://www.benchchem.com/product/b1200262#diethyl-acetylenedicarboxylate-cas-number-762-21-0-properties
https://www.benchchem.com/product/b1200262#diethyl-acetylenedicarboxylate-cas-number-762-21-0-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1200262?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

